Cas no 1864461-94-8 (3-(difluoromethyl)sulfanyl-1,2,4triazolo4,3-apyridine)

3-(Difluoromethyl)sulfanyl-1,2,4-triazolo[4,3-a]pyridine is a heterocyclic compound featuring a triazolopyridine core functionalized with a difluoromethylthio group. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it valuable in agrochemical and pharmaceutical research. The difluoromethylthio moiety contributes to improved bioactivity, particularly in fungicidal applications, by enhancing binding affinity to target enzymes. Its electron-withdrawing characteristics also influence reactivity, enabling selective modifications for further derivatization. The compound's stability under physiological conditions and compatibility with synthetic protocols underscore its utility as an intermediate in the development of novel active ingredients.
3-(difluoromethyl)sulfanyl-1,2,4triazolo4,3-apyridine structure
1864461-94-8 structure
Product Name:3-(difluoromethyl)sulfanyl-1,2,4triazolo4,3-apyridine
CAS No:1864461-94-8
MF:C7H5F2N3S
MW:201.196506261826
CID:5709946
PubChem ID:130620177
Update Time:2025-05-27

3-(difluoromethyl)sulfanyl-1,2,4triazolo4,3-apyridine Chemical and Physical Properties

Names and Identifiers

    • 1864461-94-8
    • 3-[(Difluoromethyl)sulfanyl]-[1,2,4]triazolo[4,3-a]pyridine
    • EN300-1275356
    • 3-(difluoromethyl)sulfanyl-1,2,4triazolo4,3-apyridine
    • Inchi: 1S/C7H5F2N3S/c8-6(9)13-7-11-10-5-3-1-2-4-12(5)7/h1-4,6H
    • InChI Key: WAQRYKOZOFNJEN-UHFFFAOYSA-N
    • SMILES: S(C(F)F)C1=NN=C2C=CC=CN21

Computed Properties

  • Exact Mass: 201.01722467g/mol
  • Monoisotopic Mass: 201.01722467g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 55.5Ų

3-(difluoromethyl)sulfanyl-1,2,4triazolo4,3-apyridine Pricemore >>

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